Cas no 2137651-52-4 (3-{[(Benzyloxy)carbonyl]amino}-2-cycloheptylpropanoic acid)

• Product Name: 3-{[(Benzyloxy)carbonyl]amino}-2-cycloheptylpropanoic acid
• CAS No: 2137651-52-4
• MF: C₁₈H₂₅NO₄
• MW: 319.39540553093
• CID: 6442565
• PubChem ID: 165457880
• Update Time: 2025-10-18

3-{[(Benzyloxy)carbonyl]amino}-2-cycloheptylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-738120
• 2137651-52-4
• 3-{[(benzyloxy)carbonyl]amino}-2-cycloheptylpropanoic acid
• 3-{[(Benzyloxy)carbonyl]amino}-2-cycloheptylpropanoic acid

• Inchi： 1S/C18H25NO4/c20-17(21)16(15-10-6-1-2-7-11-15)12-19-18(22)23-13-14-8-4-3-5-9-14/h3-5,8-9,15-16H,1-2,6-7,10-13H2,(H,19,22)(H,20,21)
• InChI Key： MZUXFQVUIWENFX-UHFFFAOYSA-N
• SMILES： OC(C(CNC(=O)OCC1C=CC=CC=1)C1CCCCCC1)=O

Computed Properties

• Exact Mass: 319.17835828g/mol
• Monoisotopic Mass: 319.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{[(Benzyloxy)carbonyl]amino}-2-cycloheptylpropanoic acid

Comprehensive Overview of 3-{[(Benzyloxy)carbonyl]amino}-2-cycloheptylpropanoic acid (CAS No. 2137651-52-4)

3-{[(Benzyloxy)carbonyl]amino}-2-cycloheptylpropanoic acid (CAS No. 2137651-52-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule features a unique combination of a cycloheptyl ring and a benzyloxycarbonyl (Cbz) protecting group, making it a valuable intermediate in peptide synthesis and drug development. Researchers are increasingly exploring its potential applications in designing novel therapeutics, particularly in targeting protein-protein interactions and enzyme inhibition.

The structural complexity of 3-{[(Benzyloxy)carbonyl]amino}-2-cycloheptylpropanoic acid allows it to serve as a versatile building block in organic synthesis. Its carboxylic acid functionality enables easy conjugation with other molecules, while the Cbz group provides temporary protection for amines during multi-step reactions. This dual functionality makes it a sought-after reagent in combinatorial chemistry and high-throughput screening platforms. Recent studies have highlighted its role in the development of peptidomimetics, a class of compounds that mimic natural peptides but exhibit enhanced stability and bioavailability.

In the context of current research trends, CAS No. 2137651-52-4 aligns with the growing interest in macrocyclic compounds and constrained peptides. The cycloheptyl moiety introduces conformational rigidity, which is crucial for improving binding affinity and selectivity in drug candidates. This characteristic has led to its exploration in oncology and immunology, where precise molecular recognition is essential. Additionally, the compound's compatibility with solid-phase peptide synthesis (SPPS) protocols has made it a favorite among chemists working on next-generation bioconjugates.

From a synthetic chemistry perspective, the preparation of 3-{[(Benzyloxy)carbonyl]amino}-2-cycloheptylpropanoic acid typically involves multi-step organic transformations, including asymmetric hydrogenation and carbamate formation. Advanced purification techniques such as preparative HPLC are often employed to ensure high purity, which is critical for its applications in sensitive biological assays. The compound's stability under various pH conditions further enhances its utility in drug formulation studies.

The pharmaceutical industry's shift toward targeted therapies and personalized medicine has amplified the relevance of CAS No. 2137651-52-4. Its structural features are being leveraged to create inhibitors for challenging targets like protein kinases and G-protein-coupled receptors (GPCRs). Moreover, its role in fragment-based drug discovery (FBDD) is gaining traction, as researchers seek to identify small-molecule binders for traditionally "undruggable" proteins. This aligns with the broader trend of addressing unmet medical needs through innovative chemical approaches.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike many traditional reagents, 3-{[(Benzyloxy)carbonyl]amino}-2-cycloheptylpropanoic acid exhibits favorable biodegradability profiles, making it attractive for sustainable chemistry initiatives. Its compatibility with green chemistry principles, such as atom economy and reduced solvent usage, positions it well for industrial-scale applications while minimizing ecological impact.

In summary, 3-{[(Benzyloxy)carbonyl]amino}-2-cycloheptylpropanoic acid (CAS No. 2137651-52-4) represents a cutting-edge tool in modern drug discovery. Its unique structural attributes, combined with its versatility in synthetic pathways, make it indispensable for researchers tackling complex biological challenges. As the scientific community continues to explore its potential, this compound is poised to contribute significantly to advancements in therapeutic development and chemical biology.